Cas no 625120-01-6 (4-(pentafluoroethyl)-1,3-thiazol-2-amine)

• Product Name: 4-(pentafluoroethyl)-1,3-thiazol-2-amine
• CAS No: 625120-01-6
• MF: C₅H₃F₅N₂S
• MW: 218.147736787796
• MDL: MFCD22047109
• CID: 1638106
• PubChem ID: 85885449
• Update Time: 2025-05-22

4-(pentafluoroethyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(pentafluoroethyl)-
• 4-(pentafluoroethyl)-1,3-thiazol-2-amine
• 4-(1,1,2,2,2-pentafluoroethyl)-1,3-thiazol-2-amine
• 625120-01-6
• SCHEMBL6370829
• EN300-1931283
• 4-(Perfluoroethyl)thiazol-2-amine

• MDL： MFCD22047109
• Inchi： 1S/C5H3F5N2S/c6-4(7,5(8,9)10)2-1-13-3(11)12-2/h1H,(H2,11,12)
• InChI Key： AEFKDSYRUZVDHX-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 217.99379
• Monoisotopic Mass: 217.99371009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 204.9±40.0 °C at 760 mmHg
• Flash Point: 77.7±27.3 °C
• PSA: 38.91
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

4-(pentafluoroethyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(pentafluoroethyl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(pentafluoroethyl)-1,3-thiazol-2-amine (CAS No. 625120-01-6)

4-(pentafluoroethyl)-1,3-thiazol-2-amine, with the CAS number 625120-01-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications. The presence of a pentafluoroethyl group enhances its unique physicochemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated thiazoles has surged due to their role in drug discovery and development. Researchers are particularly interested in 4-(pentafluoroethyl)-1,3-thiazol-2-amine because of its potential as a building block for pharmaceutical intermediates. The compound's fluorine-rich structure contributes to improved metabolic stability and bioavailability, which are critical factors in modern drug design. This aligns with the growing trend of fluorine incorporation in bioactive molecules, a topic frequently searched in academic and industrial circles.

Another area where 4-(pentafluoroethyl)-1,3-thiazol-2-amine shows promise is in the development of agrochemicals. The thiazole core is a common motif in pesticides and herbicides, and the addition of a pentafluoroethyl group can enhance the compound's efficacy and environmental persistence. This is particularly relevant given the increasing global focus on sustainable agriculture and the need for high-performance crop protection agents. Searches for fluorinated agrochemicals and thiazole derivatives have spiked, reflecting the industry's interest in innovative solutions.

From a material science perspective, 4-(pentafluoroethyl)-1,3-thiazol-2-amine is being explored for its potential in advanced materials. The compound's ability to impart thermal stability and chemical resistance makes it a candidate for use in high-performance polymers and electronic materials. This ties into the broader search trends around fluorinated materials and their applications in next-generation technologies, such as flexible electronics and energy storage systems.

The synthesis of 4-(pentafluoroethyl)-1,3-thiazol-2-amine typically involves multi-step organic reactions, including cyclization and fluorination processes. These methods are often discussed in synthetic chemistry forums and research publications, as they highlight the challenges and innovations in fluorine chemistry. For those searching for CAS 625120-01-6 synthesis or pentafluoroethyl thiazole preparation, this compound serves as an excellent case study.

In conclusion, 4-(pentafluoroethyl)-1,3-thiazol-2-amine (CAS No. 625120-01-6) is a versatile compound with wide-ranging applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a subject of ongoing research and development. As the scientific community continues to explore fluorinated heterocycles, this compound is likely to remain a focal point for innovation and discovery.